Cas no 6686-26-6 (Benzenebutanoicacid, 4-(phenylmethoxy)-)
6686-26-6 structure
Product Name:Benzenebutanoicacid, 4-(phenylmethoxy)-
CAS No:6686-26-6
MF:C17H18O3
MW:270.323025226593
CID:528820
PubChem ID:281336
Update Time:2025-04-19
Benzenebutanoicacid, 4-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoicacid, 4-(phenylmethoxy)-
- 4-(4-(benzyloxy)phenyl)butanoic acid
- 4-(4-phenylmethoxyphenyl)butanoic acid
- 4-(4-benzyloxyphenyl)butyric acid
- 4-[4-(benzyloxy)phenyl]butanoic acid
- 4-[4-(Benzyloxy)-phenyl]-buttersaeure
- AC1L5UAM
- AC1Q5W1D
- AR-1F9756
- CTK2F8879
- NSC134104
- SureCN7905578
- TQP0066
- FT-0730830
- SCHEMBL7905578
- DTXSID40299991
- AKOS013531344
- 4-(4-benzyloxyphenyl)butanoic acid
- 6686-26-6
- NSC-134104
-
- Inchi: 1S/C17H18O3/c18-17(19)8-4-7-14-9-11-16(12-10-14)20-13-15-5-2-1-3-6-15/h1-3,5-6,9-12H,4,7-8,13H2,(H,18,19)
- InChI Key: RKDXPVYOANKPNA-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)CCCC(=O)O
Computed Properties
- Exact Mass: 270.12564
- Monoisotopic Mass: 270.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
- LogP: 3.67290
Benzenebutanoicacid, 4-(phenylmethoxy)- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
6686-26-6 (Benzenebutanoicacid, 4-(phenylmethoxy)-) Related Products
- 50463-48-4(3-4-(benzyloxy)phenylpropanoic acid)
- 165119-29-9(3-(4-(Benzyloxy)phenyl)pentanedioic acid)
- 57668-34-5(3-[3-(benzyloxy)phenyl]propanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk